Cas no 5809-59-6 (3-Butenenitrile,2-hydroxy-)
3-Butenenitrile,2-hydroxy- structure
Product Name:3-Butenenitrile,2-hydroxy-
3-Butenenitrile,2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenenitrile,2-hydroxy-
- 2-hydroxy-3-butenenitrile
- 2-hydroxyprop-2-enenitrile
- 2-Hydroxypropenenitrile
- 1-cyano-1-hydroxy-2-propene
- 2-Hydroxy-3-butenylnitrile
- 2-hydroxy-but-3-enenitrile
- 2-Hydroxy-but-3-ennitril
- 2-Propenal,cyanohydrin
- 3-Butenenitrile,2-hydroxy
- 3-cyano-3-hydroxy-1-propene
- acrolein cyanhydrin
- acrolein cyanhydrine
- Acrolein cyanohydrin
- Vinylglycolonitrile
- 1-Hydroxyallylkyanid [Czech]
- NS00047558
- 3-BUTENENITRILE, 2-HYDROXY-
- 2-hydroxybut-3-enenitrile
- Glycolonitrile, vinyl-
- 3-03-00-00686 (Beilstein Handbook Reference)
- 5809-59-6
- Acrolein, cyanohydrin
- CS-0223428
- EINECS 227-371-3
- CHEMBL2271405
- DTXSID90973673
- Akroleinkyanhydrin [Czech]
- AKOS006278698
- 2-Hydroxy-3-butennitril
- BRN 1740194
- Akroleinkyanhydrin
- 1-Hydroxyallylkyanid
- EN300-115246
-
- Inchi： 1S/C4H5NO/c1-2-4(6)3-5/h2,4,6H,1H2
- InChI Key： WKFMHXZXCCJSJK-UHFFFAOYSA-N
- SMILES： OC(C#N)C=C
Computed Properties
- Exact Mass: 69.02150
- Monoisotopic Mass: 83.037114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 86.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.4
Experimental Properties
- Density: 1.0989 (rough estimate)
- Boiling Point: 152.16°C (rough estimate)
- Flash Point: 71.9°C
- Refractive Index: 1.4550 (estimate)
- PSA: 44.02000
- LogP: 0.58168
3-Butenenitrile,2-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-115246-0.05g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 0.05g |
$155.0 | 2023-06-09 | |
| Enamine | EN300-115246-0.1g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 0.1g |
$232.0 | 2023-06-09 | |
| Enamine | EN300-115246-0.25g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 0.25g |
$331.0 | 2023-06-09 | |
| Enamine | EN300-115246-0.5g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 0.5g |
$524.0 | 2023-06-09 | |
| Enamine | EN300-115246-1.0g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 1g |
$671.0 | 2023-06-09 | |
| Enamine | EN300-115246-2.5g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 2.5g |
$1315.0 | 2023-06-09 | |
| Enamine | EN300-115246-5.0g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 5g |
$1945.0 | 2023-06-09 | |
| Enamine | EN300-115246-10.0g |
2-hydroxybut-3-enenitrile |
5809-59-6 | 95% | 10g |
$2884.0 | 2023-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294098-50mg |
2-Hydroxybut-3-enenitrile |
5809-59-6 | 95% | 50mg |
￥3343.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294098-100mg |
2-Hydroxybut-3-enenitrile |
5809-59-6 | 95% | 100mg |
￥5011.00 | 2024-05-08 |
3-Butenenitrile,2-hydroxy- Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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